Cas no 62351-68-2 (1,2-Benzenedicarboxylic acid, 3,5-diamino-)

• Product Name: 1,2-Benzenedicarboxylic acid, 3,5-diamino-
• CAS No: 62351-68-2
• MF: C₈H₈N₂O₄
• MW: 196.160121917725
• CID: 448284
• PubChem ID: 20346779
• Update Time: 2025-04-19

1,2-Benzenedicarboxylic acid, 3,5-diamino- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarboxylic acid, 3,5-diamino-
• 3,5-diaminophthalic acid
• SCHEMBL11235704
• 3,5-Diaminobenzene-1,2-dicarboxylic acid
• DTXSID20605753
• 62351-68-2

• Inchi： 1S/C8H8N2O4/c9-3-1-4(7(11)12)6(8(13)14)5(10)2-3/h1-2H,9-10H2,(H,11,12)(H,13,14)
• InChI Key： YKQTZUGNMJORNF-UHFFFAOYSA-N
• SMILES： OC(C1C(=CC(=CC=1C(=O)O)N)N)=O

Computed Properties

• Exact Mass: 196.04844
• Monoisotopic Mass: 196.04840674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 127Ų

Experimental Properties

• PSA: 126.64